Cas no 959616-51-4 (5-Fluoro-2-methylnicotinaldehyde)

5-Fluoro-2-methylnicotinaldehyde is a fluorinated nicotinaldehyde derivative with a methyl substituent at the 2-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the aldehyde and fluorine functional groups enhances its reactivity, enabling selective modifications for the construction of complex heterocyclic frameworks. Its structural features make it valuable for medicinal chemistry applications, including the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and stability being critical for consistent performance in synthetic workflows.
5-Fluoro-2-methylnicotinaldehyde structure
959616-51-4 structure
Product Name:5-Fluoro-2-methylnicotinaldehyde
CAS No:959616-51-4
MF:C7H6FNO
MW:139.127045154572
CID:877641
Update Time:2025-10-11

5-Fluoro-2-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-methylnicotinaldehyde
    • 5-fluoro-2-methyl-3-Pyridinecarboxaldehyde
    • 5-fluoro-2-methylpyridine-3-carbaldehyde
    • 5-Fluoro-2-methyl-3-pyridinecarboxaldehyde (ACI)
    • Inchi： 1S/C7H6FNO/c1-5-6(4-10)2-7(8)3-9-5/h2-4H,1H3
    • InChI Key： QWGOSSJWSWZNDE-UHFFFAOYSA-N
    • SMILES： O=CC1C(C)=NC=C(F)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1

5-Fluoro-2-methylnicotinaldehyde Pricemore >>

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 959616-51-4 95%
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Crysdot LLC
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5-Fluoro-2-methylnicotinaldehyde Production Method

Production Method 1

959616-50-3 959616-50-3
959616-51-4 959616-51-4
Reaction Conditions
1.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ;  rt → 80 °C; 2.5 h, 80 °C
Reference
Preparation of the compounds used as NTRK inhibitor and medical application as anticancer agents
, World Intellectual Property Organization, , ,

Production Method 2

959616-50-3 959616-50-3
959616-51-4 959616-51-4
Reaction Conditions
1.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ;  rt → 80 °C; 2.5 h, 80 °C
Reference
Preparation of pyrazole pyrimidine derivative and application as NTRK kinase inhibitors
, China, , ,

Production Method 3

959616-50-3 959616-50-3
959616-51-4 959616-51-4
Reaction Conditions
1.1 Reagents: N-methylmorpholine N-oxide Solvents: Dichloromethane ;  30 min, rt
1.2 Catalysts: TPAP ;  1.5 h, rt
Reference
Preparation of naphthyridinones and related compounds as antibacterial agents
, Japan, , ,

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5-Fluoro-2-methylnicotinaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:959616-51-4)5-Fluoro-2-methylnicotinaldehyde
Order Number:A858745
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:14
Price ($):164.0/250.0/547.0
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Amadis Chemical Company Limited
(CAS:959616-51-4)5-Fluoro-2-methylnicotinaldehyde
A858745
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):164.0/250.0/547.0
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